Cas no 1803796-20-4 (2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine)
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C6H3F3N2O3/c7-6(8,9)3-1-2-10-5(12)4(3)11(13)14/h1-2H,(H,10,12)
- InChI Key: URCNADZXPTUQIB-UHFFFAOYSA-N
- SMILES: FC(C1C=CNC(C=1[N+](=O)[O-])=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 350
- XLogP3: 0.7
- Topological Polar Surface Area: 74.9
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003505-250mg |
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine |
1803796-20-4 | 95% | 250mg |
$950.60 | 2022-04-02 | |
| Alichem | A029003505-500mg |
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine |
1803796-20-4 | 95% | 500mg |
$1,651.30 | 2022-04-02 | |
| Alichem | A029003505-1g |
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine |
1803796-20-4 | 95% | 1g |
$2,866.05 | 2022-04-02 |
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine
Introduction to 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803796-20-4)
2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803796-20-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine, including the presence of hydroxyl, nitro, and trifluoromethyl substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.
The nitro group at the 3-position and the trifluoromethyl group at the 4-position are particularly noteworthy, as they introduce electron-withdrawing effects that can influence the reactivity and electronic properties of the molecule. These substituents also enhance the compound's potential as a building block in the synthesis of more complex molecules. The hydroxyl group at the 2-position further adds to the molecule's versatility, allowing for various functionalization strategies that can be explored in drug discovery and material science.
In recent years, there has been a growing interest in developing novel compounds with tailored biological activities for therapeutic applications. Pyridine derivatives have been extensively studied due to their role as pharmacophores in numerous drugs. The structural motif of 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine makes it a promising candidate for further investigation in this context. Specifically, the combination of electron-withdrawing groups such as the nitro and trifluoromethyl substituents can modulate the electronic properties of the pyridine ring, making it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.
One of the most compelling aspects of 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine is its potential utility in medicinal chemistry. Researchers have leveraged similar pyridine derivatives to develop inhibitors targeting various biological pathways. For instance, pyridine-based compounds have been explored as kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The presence of both hydroxyl and nitro groups in 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine suggests that it could serve as a precursor for synthesizing such inhibitors by further functionalization.
Moreover, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design. This group can also influence the lipophilicity of the molecule, which is an important factor in determining its bioavailability. The nitro group, while being a strong electron-withdrawing agent, can also be reduced to an amine under appropriate conditions, providing another avenue for structural diversification.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental synthesis. This approach has significantly accelerated drug discovery processes. In this regard, 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine could be subjected to virtual screening against various protein targets to identify potential therapeutic applications. Such computational studies can help prioritize compounds for further experimental validation.
The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in pesticide and herbicide formulations. The structural features of 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine make it a candidate for developing novel agrochemicals with improved efficacy and environmental safety. For example, pyridine-based compounds have been used to create selective herbicides that target specific weed species without harming crops.
In synthetic chemistry, 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine serves as a versatile intermediate that can be modified through various reactions such as nucleophilic substitution, reduction, or coupling reactions. These modifications allow chemists to explore different structural motifs and optimize properties such as solubility, stability, and bioavailability. The compound's reactivity is influenced by its electronic distribution, which is determined by the presence of multiple functional groups.
The preparation of 2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine typically involves multi-step synthetic routes starting from commercially available precursors. The introduction of each substituent requires careful selection of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules more efficiently, reducing both time and cost associated with drug development.
In conclusion,2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803796-20-4) is a structurally interesting compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it a valuable building block for synthesizing novel molecules with tailored biological activities. As research continues to uncover new applications for pyridine derivatives,2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine is likely to play an important role in future drug discovery efforts.
1803796-20-4 (2-Hydroxy-3-nitro-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)